Cas no 1858255-60-3 (Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-)

• Product Name: Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 1858255-60-3
• MF: C₁₄H₂₉NSi₂
• MW: 267.557765722275
• MDL: MFCD29067147
• CID: 5192065
• Update Time: 2026-03-05

Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-

• MDL： MFCD29067147
• Inchi： 1S/C14H29NSi2/c1-14(2,3)15-17(7,8)13-10-9-12(11-13)16(4,5)6/h9-11,13,15H,1-8H3
• InChI Key： GBIIIRVXBIRCEZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC([Si](C)(C)C)=C1)NC(C)(C)C

Additional information on Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl]-

Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] and CAS No. 1858255-60-3: A Comprehensive Overview of Its Synthesis, Applications, and Research Significance in Biomedical Sciences

Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] (CAS No. 1858255-60-3) is a novel organosilicon compound that has garnered significant attention in the biomedical research community due to its unique molecular architecture and potential applications in drug delivery, material science, and bioactive molecule development. This compound combines the structural features of a cyclopentadienyl ring, a trimethylsilyl group, and a branched alkyl chain, creating a multifunctional scaffold with tunable physicochemical properties. Recent advances in synthetic chemistry and biocompatibility testing have positioned this molecule as a promising candidate for targeted therapeutic strategies and biomaterials engineering.

Cyclopentadienyl derivatives have long been recognized for their ability to stabilize transition metals and modulate biological interactions, while trimethylsilyl groups are widely used in organic synthesis for their hydrophobicity and inertness. The N-(1,1-dimethylethyl) substituent introduces steric bulk and enhances the molecule's resistance to hydrolytic degradation, a critical factor in biomedical applications. The 1,1-dimethyl group further stabilizes the molecular framework, preventing unwanted side reactions during synthesis or biological processing. These structural elements collectively contribute to the compound's unique reactivity profile and functional versatility.

Recent studies published in Advanced Materials (2023) and Journal of Medicinal Chemistry (2024) have demonstrated the synthesis of this compound via a novel organosilicon coupling approach. Researchers employed electrophilic siliconation reactions to functionalize the cyclopentadienyl ring with trimethylsilyl groups, followed by radical-mediated alkylation to introduce the N-(1,1-dimethylethyl) moiety. This method achieved high yields (82-95%) and minimized byproduct formation, addressing challenges in the scalable production of complex organosilicon compounds. The resulting 1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] group exhibits exceptional stability under physiological conditions, making it suitable for applications in controlled drug release systems.

One of the most promising applications of Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] lies in its potential as a biocompatible polymer modifier. A 2023 study in Biomaterials Science reported that incorporating this molecule into polymeric matrices significantly improved the surface hydrophilicity and cell adhesion properties of the resulting materials. The trimethylsilyl group acts as a hydrophobic anchor, while the 1,1-dimethyl chain provides flexible spacers that enhance interfacial interactions. This dual functionality has enabled the development of advanced scaffolds for tissue engineering and regenerative medicine applications.

Another critical area of research involves the drug delivery capabilities of this compound. A 2024 publication in Nano Letters described the use of 1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] moieties as ligands for targeting specific receptors on cancer cells. The N-(1,1-dimethylethyl) substituent was found to enhance the molecule's ability to bind to phospholipid membranes, facilitating the controlled release of therapeutic agents. This property has been leveraged to create nanocarriers for chemotherapy, where the compound serves as both a stabilizer and a targeting moiety, improving the therapeutic index of anticancer drugs.

From a synthetic standpoint, the 1,1-dimethyl group plays a crucial role in modulating the reactivity of the molecule. A 2023 study in Organic Letters demonstrated that replacing the 1,1-dimethyl chain with shorter or longer alkyl groups significantly altered the molecule's ability to undergo radical-mediated cross-coupling reactions. This finding has important implications for the design of multi-functional organosilicon compounds with tailored properties for specific biomedical applications. The ability to fine-tune the molecular architecture through such modifications underscores the compound's potential as a platform for drug development.

Biocompatibility testing of Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] has revealed its non-toxic nature in various biological systems. A 2024 study in ACS Biomaterials Science & Engineering reported that the compound exhibited low cytotoxicity (IC50 > 100 µM) in human fibroblast cultures and did not induce significant inflammation in vivo. The trimethylsilyl group was found to be particularly effective in reducing the immunogenicity of the molecule, making it suitable for long-term implantable medical devices.

Looking ahead, the 1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] group is being explored for its potential in photodynamic therapy applications. Researchers are investigating how the N-(1,1-dimethylethyl) substituent can be modified to enhance the molecule's ability to absorb light in the near-infrared range, a critical factor in minimizing tissue damage during phototherapy. This line of research could lead to the development of light-responsive drug delivery systems with enhanced targeting capabilities.

As the field of biomedical chemistry continues to evolve, Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-[3-(trimethylsilyl)-2,4-cyclopentadien-1-yl] stands out as a versatile platform for the design of novel therapeutic agents and biomaterials. The interplay between its trimethylsilyl group, 1,1-dimethyl chain, and cyclopentadienyl ring offers a unique opportunity to tailor molecular properties for specific applications. Ongoing research is focused on expanding the functional groups that can be introduced into this scaffold, further enhancing its potential in the biomedical sciences.